Cas no 1322270-45-0 (2,4,6-Trichlorophenyl 2-Phenyl-1-ethylenesulfonate)

• Product Name: 2,4,6-Trichlorophenyl 2-Phenyl-1-ethylenesulfonate
• CAS No: 1322270-45-0
• MF: C₁₄H₉Cl₃O₃S
• MW: 363.643460035324
• MDL: MFCD00988346
• CID: 4588374
• Update Time: 2025-07-24

2,4,6-Trichlorophenyl 2-Phenyl-1-ethylenesulfonate Chemical and Physical Properties

Names and Identifiers

• (E)-(2,4,6-trichlorophenyl 2-phenylethene-1-sulfonate)
• Ethenesulfonic acid, 2-phenyl-, 2,4,6-trichlorophenyl ester, (1E)-
• 2,4,6-Trichlorophenyl 2-Phenyl-1-ethylenesulfonate

• MDL： MFCD00988346
• Inchi： 1S/C14H9Cl3O3S/c15-11-8-12(16)14(13(17)9-11)20-21(18,19)7-6-10-4-2-1-3-5-10/h1-9H/b7-6+
• InChI Key： MZOFHFZEKXZVQK-VOTSOKGWSA-N
• SMILES： C(/S(OC1=C(Cl)C=C(Cl)C=C1Cl)(=O)=O)=C\C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 2,4,6-Trichlorophenyl 2-Phenyl-1-ethylenesulfonate

Comprehensive Overview of 2,4,6-Trichlorophenyl 2-Phenyl-1-ethylenesulfonate (CAS No. 1322270-45-0)

2,4,6-Trichlorophenyl 2-Phenyl-1-ethylenesulfonate (CAS No. 1322270-45-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound, often referred to by its CAS number 1322270-45-0, is a sulfonate ester derivative, which makes it a valuable intermediate in various chemical syntheses. The presence of both trichlorophenyl and phenyl-ethylenesulfonate groups in its structure contributes to its reactivity and versatility in organic chemistry.

In the context of modern research, 2,4,6-Trichlorophenyl 2-Phenyl-1-ethylenesulfonate is frequently discussed in relation to its role in the development of advanced materials and pharmaceuticals. Researchers are particularly interested in its potential as a building block for synthesizing more complex molecules. The compound's sulfonate ester functionality is a key feature that enables it to participate in a wide range of chemical reactions, including nucleophilic substitutions and cross-coupling reactions. This makes it a valuable tool for chemists working on drug discovery and material science projects.

One of the most frequently asked questions about CAS No. 1322270-45-0 is its stability and handling requirements. While the compound is not classified as hazardous under standard conditions, proper laboratory practices should always be followed to ensure safe usage. Its thermal stability and solubility in common organic solvents like dichloromethane and tetrahydrofuran make it a convenient reagent for many synthetic applications. Additionally, its molecular weight and structural features have been extensively studied to optimize its use in various chemical processes.

The growing interest in sustainable chemistry has also brought attention to compounds like 2,4,6-Trichlorophenyl 2-Phenyl-1-ethylenesulfonate. Researchers are exploring ways to incorporate such intermediates into green synthesis protocols, minimizing waste and improving efficiency. This aligns with the broader trend of environmentally friendly chemical production, which is a hot topic in both academic and industrial circles. The compound's potential to serve as a catalyst or ligand in certain reactions further enhances its appeal in this context.

Another area where CAS No. 1322270-45-0 is gaining traction is in the field of polymer chemistry. Its ability to act as a cross-linking agent or monomer in polymerization reactions makes it a candidate for developing novel polymeric materials. These materials could have applications in coatings, adhesives, and even biomedical devices. The compound's structural versatility allows for fine-tuning of polymer properties, which is a critical factor in material design.

From a commercial perspective, the demand for 2,4,6-Trichlorophenyl 2-Phenyl-1-ethylenesulfonate is expected to rise as its applications become more widely recognized. Suppliers and manufacturers are increasingly listing this compound in their catalogs, often highlighting its high purity and consistent quality. For researchers and industries seeking reliable sources, it is essential to verify the certificates of analysis and technical data sheets provided by vendors to ensure the compound meets their specific requirements.

In summary, 2,4,6-Trichlorophenyl 2-Phenyl-1-ethylenesulfonate (CAS No. 1322270-45-0) is a multifaceted compound with significant potential in various scientific and industrial domains. Its chemical reactivity, structural features, and applications make it a subject of ongoing research and development. As the scientific community continues to explore its capabilities, this compound is likely to play an increasingly important role in advancing organic synthesis, material science, and sustainable chemistry.